Cas no 27297-42-3 (Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16b)-)

• Product Name: Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16b)-
• CAS No: 27297-42-3
• MF: C₂₆H₃₃FO₈
• MW: 492.53383231163
• CID: 286939
• PubChem ID: 3084474
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16b)-
• 4-[2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid
• 4-{[(11beta,16beta)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl]oxy}-4-oxobutanoic acid
• 9-Fluoro-11beta,17,21-trihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 21-(hydrogen succinate)
• BETAMETHASONE SUCCINATE [WHO-DD]
• Betamethasone succinate
• Q27283072
• UNII-LMR652FZVK
• DTXSID10950022
• LMR652FZVK
• BETAMETHASONE HEMISUCCINATE
• 27297-42-3
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(3-CARBOXY-1-OXOPROPOXY)-9-FLUORO-11,17-DIHYDROXY-16-METHYL-, (11.BETA.,16.BETA.)-
• BETAMETHASONE 21-HEMISUCCINATE
• 4-[(9-Fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl)oxy]-4-oxobutanoic acid
• EINECS 248-390-3

• Inchi： 1S/C26H33FO8/c1-14-10-18-17-5-4-15-11-16(28)8-9-23(15,2)25(17,27)19(29)12-24(18,3)26(14,34)20(30)13-35-22(33)7-6-21(31)32/h8-9,11,14,17-19,29,34H,4-7,10,12-13H2,1-3H3,(H,31,32)/t14-,17-,18-,19-,23-,24-,25-,26-/m0/s1
• InChI Key： IEKLVCVEJCEIJD-UYXSPTSISA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(COC(CCC(=O)O)=O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 492.21594617g/mol
• Monoisotopic Mass: 492.21594617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 138Ų